Cas no 1824023-72-4 (tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate
• CAS No: 1824023-72-4
• MDL: MFCD28119193
• CID: 4622074
• Update Time: 2025-10-30

tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate

• MDL： MFCD28119193

Additional information on tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate (CAS No. 1824023-72-4)

Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate, identified by its CAS number 1824023-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The presence of multiple functional groups, including hydroxyl and carboxyl moieties, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores.

The structure of Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position, a hydroxyl group at the 4-position, and a hydroxymethyl group at the 3-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable building block in the synthesis of novel therapeutic agents. The compound's solubility profile and stability under various conditions further enhance its appeal as a synthetic intermediate.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their ability to modulate various biological pathways. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The hydroxyl and hydroxymethyl groups in Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate are particularly noteworthy, as they can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and efficacy.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug candidates. For instance, modifications at the tert-butyl position or the introduction of additional functional groups have led to derivatives with enhanced pharmacokinetic properties or altered biological specificity. These findings underscore the importance of Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate as a key intermediate in medicinal chemistry.

The synthetic pathways for producing Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate have been optimized to ensure high yield and purity. Traditional methods often involve multi-step reactions, including condensation, reduction, and functional group transformations. However, advancements in catalytic processes have enabled more efficient synthetic routes, reducing both reaction times and waste generation. These improvements align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

Recent research has also highlighted the potential applications of this compound in drug discovery beyond traditional small-molecule therapeutics. For example, its structural framework has been explored as a component in peptidomimetics—molecules designed to mimic peptide sequences while offering improved stability and bioavailability. The hydroxymethyl group provides a site for further derivatization, allowing chemists to tailor properties such as solubility and metabolic clearance.

The pharmacokinetic profile of derivatives derived from Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate has been carefully studied to understand how structural modifications influence absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for optimizing drug candidates for clinical use. Additionally, computational modeling techniques have been employed to predict how different substituents might affect binding affinity to biological targets, further accelerating the drug discovery process.

In conclusion, Tert-Butyl 4-hydroxy-3-(hydroxymethyl)-3-methylpiperidine-1-carboxylate (CAS No. 1824023-72-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing novel therapeutics. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.